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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-3-boronic

acid

Cat. No.: B1303265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dimethoxypyridine-3-boronic acid. Adherence to these procedures is critical to ensure

personal safety and environmental compliance. This compound is classified as harmful if

swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory irritation.

[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably a

fume hood, and are wearing appropriate Personal Protective Equipment (PPE).

Quantitative Safety Data Specification Source

Molecular Formula C7H10BNO4 [1]

Molecular Weight 182.97 g/mol [1]

Appearance White to off-white solid [1]

Storage Temperature 2-8°C [3]
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Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the approved method for the disposal of small quantities of 2,6-
Dimethoxypyridine-3-boronic acid typically used in a laboratory setting. For large quantities,

consult your institution's Environmental Health and Safety (EHS) office.

1. Personal Protective Equipment (PPE) Verification:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: Wear a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a dust mask

(e.g., N95) is recommended.[3]

2. Waste Segregation and Containerization:

All waste containing 2,6-Dimethoxypyridine-3-boronic acid, including contaminated

consumables (e.g., weighing paper, pipette tips), must be treated as hazardous waste.[1]

Collect the solid waste in a clearly labeled, sealed container. The container should be made

of a compatible material.

For solutions, use a separate, labeled, and sealed container for liquid hazardous waste.

3. Spill Management:

In case of a spill, avoid generating dust.[1]

Carefully sweep up the solid material and place it into a designated hazardous waste

container.[1]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.
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4. Disposal Pathway:

Do not dispose of 2,6-Dimethoxypyridine-3-boronic acid down the drain or in regular

trash.[4]

The primary disposal method is through an approved waste disposal plant.[1] This may

involve incineration or other licensed chemical destruction methods.[4]

Contact your institution's EHS office to arrange for the pickup of the hazardous waste

container.

5. Contaminated Packaging:

Empty containers that held 2,6-Dimethoxypyridine-3-boronic acid must be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous chemical waste.[5]

After triple-rinsing, the container can be punctured to prevent reuse and disposed of

according to institutional guidelines, which may include recycling or landfill.[4]

Logical Workflow for Disposal
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2,6-Dimethoxypyridine-3-boronic Acid Disposal Workflow

Start: Have 2,6-Dimethoxypyridine-3-boronic acid waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Waste Type

Solid Waste
(powder, contaminated items)

Solid

Liquid Waste
(solutions)

Liquid

Step 3a: Place in Labeled
Solid Hazardous Waste Container

Step 3b: Place in Labeled
Liquid Hazardous Waste Container

Step 4: Securely Seal Container

Step 5: Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2,6-Dimethoxypyridine-3-boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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